Cas no 5118-04-7 (2-Thiophenecarboxylic acid, 4-hydroxy-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-hydroxy-, methyl ester
• CAS No: 5118-04-7
• MF: C₆H₆O₃S
• MW: 158.175040721893
• CID: 363034
• PubChem ID: 13277908
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-hydroxy-, methyl ester
• 4-Hydroxy-thiophene-2-carboxylicacidmethylester
• DTXSID00534133
• Methyl 4-hydroxy-2-thiophenecarboxylate
• FWHWSIDEKGSJBP-UHFFFAOYSA-N
• SCHEMBL294584
• 5118-04-7
• methyl 4-hydroxythiophene-2-carboxylate
• 4-Hydroxy-thiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C6H6O3S/c1-9-6(8)5-2-4(7)3-10-5/h2-3,7H,1H3
• InChI Key： FWHWSIDEKGSJBP-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)O

Computed Properties

• Exact Mass: 158.00378
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives